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Compound of Interest

Compound Name: 2-Bromo-1-methoxypropane
CAS No.: 22461-48-9
Cat. No.: B1268091
Get Quote
. J

Executive Summary

2-Bromo-1-methoxypropane is a brominated ether intermediate used extensively in the
synthesis of pharmaceutical building blocks and functionalized polymers.[1][2][3] Commercial
samples often contain stabilizers (e.g., Na2COs) to prevent dehydrobromination and are
frequently contaminated with the regioisomer 1-bromo-2-methoxypropane.[1][2]

While the prompt requests recrystallization, this compound is a liquid at room temperature.[1][2]
Therefore, this guide details two protocols:

» Fractional Vacuum Distillation: The industry standard for bulk purification (>98% purity).[1][2]

o Low-Temperature Crystallization (LTC): A specialized technique for isolating the compound
from isomeric mixtures at sub-ambient temperatures, fulfilling the crystallization requirement
for high-precision applications.[1][2]

Physicochemical Profile
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Property Value Notes

CAS Number 22461-48-9

Molecular Formula CaHsBro

Molecular Weight 153.02 g/mol

Physical State Liquid (Colorless to Yellow) At 25°C, 1 atm

Boiling Point ~140-150°C (est.[1][2] at 760 Dec?mposes near BP. Vacuum
mmHg) required.[1][2]

Density ~1.3-1.4 g/mL

Solubility Soluble in MeOH, DCM, THF Immiscible with water

Stability Sensitive to Light/Heat Prone to HBr elimination

Pre-Purification Analysis & Stabilization

Before initiating purification, the crude material must be assessed.[1][2] Commercial samples
are often stabilized with weak bases.[1][2]

» Critical Causality: Distilling acidic crude (containing free HBr) accelerates decomposition.[1]
[2] You must neutralize the crude feed before heating.[1][2]

e Pre-treatment Protocol:
o Wash crude liquid with 5% NaHCOs (aq) to neutralize free acid.[1][2]

o Dry over anhydrous MgSOa (do not use CaClz, which may complex with the ether
oxygen).[1][2]

o Filter to remove desiccant.[1][2]

Protocol A: Fractional Vacuum Distillation (Primary
Method)
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Objective: Isolation of 2-Bromo-1-methoxypropane from non-volatile stabilizers and
regioisomers.[1][2]

Experimental Setup

o Apparatus: Short-path distillation head with a Vigreux column (10-15 cm) for theoretical plate
separation.

e Vacuum Source: Rotary vane pump capable of <5 mmHg.[1][2]

e Heating: Oil bath with magnetic stirring (do not use heating mantles due to "hot spot"
degradation risks).

Step-by-Step Methodology

» System Inertion: Flush the distillation setup with Nitrogen (N2) to remove oxygen, which
promotes peroxide formation in ethers.[1][2]

» Loading: Charge the boiling flask (max 60% volume) with the pre-treated crude liquid. Add a
PTFE stir bar.[1][2]

e Vacuum Application: Slowly lower pressure to 10—-15 mmHg.[1][2]

o Reasoning: Reducing pressure lowers the boiling point to <60°C, preventing thermal
elimination of HBr.[1][2]

e Heating Ramp: Heat the oil bath to approx. 20°C above the expected vapor temperature.
e Fraction Collection:
o F1 (Forerun): Discard the first 5% (volatiles, residual solvents).[1][2]

o F2 (Main Fraction): Collect stable vapor phase. (Expected vapor temp: 45-55°C at 12
mmHQ).[1][2]

o F3 (Tail): Stop distillation when pot temperature spikes or residue darkens.

Protocol B: Low-Temperature Crystallization (LTC)
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Obijective: Purification via crystallization from melt (Addressing the specific "Recrystallization”
requirement).[1][2] Applicability: Use this when isomeric separation (2-bromo vs. 1-bromo) is
required and boiling points are too close for distillation.[1][2]

Mechanism

Since the compound is liquid, we utilize Crystallization from Melt.[1][2] By lowering the
temperature below the freezing point of the target compound but above the eutectic point of the
impurities, pure crystals of 2-Bromo-1-methoxypropane form, while impurities remain in the
liquid mother liquor.[1][2]

Protocol

» Solvent Selection: Dissolve crude oil in a minimal amount of n-Pentane (1:1 v/v).[1][2]
o Why Pentane? It lowers viscosity at low temps without freezing itself (MP: -130°C).[1][2]
¢ Cooling: Place the vessel in a dry ice/acetone bath (-78°C).

 Induction: Scratch the flask wall with a glass rod or add a seed crystal (if available) to induce
nucleation.[1][2]

o Equilibration: Allow the mixture to stand at -78°C for 2 hours. White crystalline solids should
form.

e Filtration (Cold):

o Crucial Step: Use a jacketed fritted funnel cooled with dry ice.

o Rapidly filter the supernatant (containing impurities) away from the crystals.[1][2]
e Wash: Wash crystals immediately with -78°C pentane.

o Recovery: Allow crystals to melt back to liquid state at room temperature in a desiccator.

Visualization: Purification Decision Workflow
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Crude 2-Bromo-1-methoxypropane

Analyze Purity (GC-MS / NMR)

Is Purity > 90%?

Yes (Isomeric Separation needed) |No (Bulk Impurities) Check Purity

Neutralization (NaHCO3 Wash)
& Drying (MgS0O4)

Protocol B:
Low-Temp Crystallization
(-78°C in Pentane)

Protocol A:
Vacuum Distillation
(10-15 mmHg, <60°C)

If >98%

Pure Product
(Store at 2-8°C, Dark)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting between Vacuum Distillation and Low-Temperature
Crystallization based on crude purity and isomeric content.

Quality Control & Storage

Self-Validating the Protocol:
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e H-NMR (CDCls): Look for the methoxy singlet (~3.4 ppm) and the chiral proton multiplet.[1]
[2] The absence of alkene peaks (5.0—6.0 ppm) confirms no thermal elimination occurred
during distillation.[1][2]

e GC-MS: Verify molecular ion (M+ and M+2 doublet for Bromine isotope pattern).

Storage Requirements:

o Temperature: 2—8°C (Refrigerated).

 Stabilizer: Re-add Copper turnings or K2COs if storing for >1 month to scavenge HBr.[1][2]
o Atmosphere: Argon or Nitrogen blanket.[1][2]

References

» National Center for Biotechnology Information (2024).PubChem Compound Summary for
CID 524034, 2-Bromo-1-methoxypropane.[1][2] Retrieved from [Link][1][2]

e Armarego, W. L. F,, & Chai, C. L. L. (2013).Purification of Laboratory Chemicals (7th Ed.).[1]
[2] Butterworth-Heinemann.[1][2] (General reference for purification of halo-ethers).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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strategies-for-2-bromo-1-methoxypropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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